Cas no 15199-08-3 (4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-, hydrochloride (1:1))

• Product Name: 4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-, hydrochloride (1:1)
• CAS No: 15199-08-3
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 229523
• PubChem ID: 135534591
• Update Time: 2025-04-19

4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrrolo[3,4-d]pyrimidin-4-one,3,5,6,7-tetrahydro-, hydrochloride (1:1)
• 1,5,6,7-tetrahydropyrrolo[3,4-d]pyrimidin-4-one,hydrochloride
• 15199-08-3
• 3,5,6,7-Tetrahydropyrrolo[3,4-d]pyrimidin-4-one;hydrochloride
• EN300-7506889
• 3H,4H,5H,6H,7H-pyrrolo[3,4-d]pyrimidin-4-one hydrochloride
• NSC-116521
• 3,5,6,7-Tetrahydro-4H-pyrrolo[3,4-d]pyrimidin-4-one hydrochloride
• 1,5,6,7-Tetrahydro-4H-pyrrolo[3,4-d]pyrimidin-4-one--hydrogen chloride (1/1)
• NSC116521
• DTXSID10713159

• Inchi： 1S/C6H7N3O.ClH/c10-6-4-1-7-2-5(4)8-3-9-6;/h3,7H,1-2H2,(H,8,9,10);1H
• InChI Key： IJSQLPNYHOZZAJ-UHFFFAOYSA-N
• SMILES： Cl.O=C1C2=C(CNC2)N=CN1

Computed Properties

• Exact Mass: 137.05901
• Monoisotopic Mass: 172.027765
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5

Experimental Properties

• Density: 1.64
• Boiling Point: 328°Cat760mmHg
• Flash Point: 152.2°C
• Refractive Index: 1.784
• PSA: 53.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones